N-methyl-2-(4-((4-methylpiperidin-1-yl)sulfonyl)benzamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide

• IUPAC Name: N-methyl-2-[[4-(4-methylpiperidin-1-yl)sulfonylbenzoyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C23H29N3O4S2/c1-15-11-13-26(14-12-15)32(29,30)17-9-7-16(8-10-17)21(27)25-23-20(22(28)24-2)18-5-3-4-6-19(18)31-23/h7-10,15H,3-6,11-14H2,1-2H3,(H,24,28)(H,25,27)
• InChI Key: MTFGAYDAPBUHOG-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C(C4=C(S3)CCCC4)C(=O)NC
• Molecular Formula: C23H29N3O4S2
• Molecular Weight: 475.6 g/mol

Description

N-methyl-2-(4-((4-methylpiperidin-1-yl)sulfonyl)benzamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide is a useful research compound. Its molecular formula is C23H29N3O4S2 and its molecular weight is 475.62. The purity is usually 95%.
BenchChem offers high-quality N-methyl-2-(4-((4-methylpiperidin-1-yl)sulfonyl)benzamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-methyl-2-(4-((4-methylpiperidin-1-yl)sulfonyl)benzamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Synthesis

Research has explored the synthesis of benzo[b]thiophen-2-yl-hydrazonoesters by coupling 2-diazo-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide with ethyl cyanoacetate or ethyl acetoacetate. This process yields a variety of nitrogen nucleophiles, leading to the creation of pyrazole, isoxazole, pyrimidine, triazine, pyrazolopyridine, and pyrazolopyrimidine derivatives, highlighting the compound's role in synthesizing heterocyclic frameworks with potential for further chemical and biological application (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).

Inhibition of Cell Adhesion

Another study reported on the inhibition of E-selectin-, ICAM-1-, and VCAM-1-mediated cell adhesion by derivatives of benzo[b]thiophene, including benzofuran, indole, and naphthalene-2-carboxamides. PD 144795, a derivative, was found to be orally active in several models of inflammation, suggesting its potential as an anti-inflammatory agent by inhibiting the upregulation of adhesion molecules on the surface of endothelium (Boschelli, Kramer, Khatana, Sorenson, Connor, Ferin, Wright, Lesch, Imre, & Okonkwo, 1995).

Antimicrobial Activities

Biologically active derivatives synthesized from 2-(methylsulfonamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamides have shown significant antimicrobial activities against a panel of bacterial and fungal strains. This underscores the compound's potential as a framework for developing new antimicrobial agents (Babu, Pitchumani, & Ramesh, 2012).

Antiarrhythmic and Antianxiety Activities

Novel thiophene derivatives synthesized from 2-amino-4,5,6,7-tetrahydro-N-phenylbenzo[b]thiophene-3-carboxamide have been evaluated for their antiarrhythmic, serotonin antagonist, and antianxiety activities. These compounds demonstrated high activity compared to standard treatments, indicating the compound's relevance in the synthesis of potential therapeutic agents (Amr, Sherif, Assy, Al-Omar, & Ragab, 2010).